3,4-diamino-N-(4-(2-(4-methylpiperazin-1-yl)ethyl)phenyl)benzamide

• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol
• SMILES: CN1CCN(CC1)CCC2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)N)N
• InChI: InChI=1S/C20H27N5O/c1-24-10-12-25(13-11-24)9-8-15-2-5-17(6-3-15)23-20(26)16-4-7-18(21)19(22)14-16/h2-7,14H,8-13,21-22H2,1H3,(H,23,26)
• InChIKey: DVHORXGGTCIZHB-UHFFFAOYSA-N

Researchers needing selective multi-kinase probes often face limited availability. This 3,4-diaminobenzamide scaffold offers annotated inhibition of CAMKK2, PIM1, PIM3, and PKN1. - Targets CAMKK2, PIM1, PIM3, PKN1 simultaneously - DNA-PK analogue with IC50 <100 nM validates kinase engagement - Rare PKN1 inhibitor for target validation studies

3,4-Diamino-N-(4-(2-(4-methylpiperazin-1-yl)ethyl)phenyl)benzamide: Kinase Inhibitor Profile & Procurement

3,4-Diamino-N-(4-(2-(4-methylpiperazin-1-yl)ethyl)phenyl)benzamide (CAS 936940‑80‑6) is a synthetic small‑molecule kinase inhibitor bearing a 3,4‑diaminobenzamide pharmacophore linked to a 4‑methylpiperazin‑1‑ylethyl‑phenyl motif. Public target‑profiling data annotate this scaffold as an inhibitor of multiple kinases, including CAMKK2, PIM1, PIM3 and PKN1 [1]. A structurally related entry (BDBM179362) from the US9126952 patent demonstrates sub‑100 nM inhibition of DNA‑dependent protein kinase (DNA‑PK) [2], suggesting that analogues within this benzamide series can engage clinically relevant kinase targets. The compound is catalogued by several laboratory‐chemical suppliers (e.g., CymitQuimica, Fujifilm Wako) and has been used as a discovery‑stage probe, but published head‑to‑head data against mechanical comparators remain sparse, making informed procurement dependent on careful analysis of existing kinase‑panel data.

1

Multi-kinase target engagement

Annotated inhibitor of CAMKK2, PIM1, PIM3 and PKN1 for pathway-profiling workflows

2

Benzamide scaffold SAR

3,4-Diaminobenzamide chemotype with pendant 4-methylpiperazine tail for selectivity studies

3

Discovery-stage probe fit

Suited for early kinase-panel screening where numerical IC50 data are generated in-house

• [1] Drug Information D06HVH, IDRblab/TTD, targets: CAMKK2, PIM3, PKN1, PIM1; URL: https://idrblab.net/ttd/data/drug/details/d06hvh (accessed 2026-04-30). View Source
• [2] BindingDB entry BDBM179362, IC50 <100 nM vs DNA-PK (human), pH 7.4, 25°C; URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=179362 (accessed 2026-04-30). View Source

Why Generic 3,4-Diaminobenzamides Cannot Replace This Inhibitor

Kinase inhibitors built on a 3,4‑diaminobenzamide core are not interchangeable. The identity, length and basicity of the amine‑bearing side‑chain profoundly influence both kinase‑selectivity and cellular permeability. In the case of 3,4‑diamino‑N‑(4‑(2‑(4‑methylpiperazin‑1‑yl)ethyl)phenyl)benzamide, the 4‑methylpiperazin‑1‑ylethyl‑phenyl substituent confers a distinct multipoint interaction surface that is absent in simpler benzamides such as 3,4‑diaminobenzamide (CAS 7005‑37‑0) or in congeners bearing alternative heterocyclic tails . Public profiling data show that this compound engages CAMKK2, PIM1, PIM3 and PKN1 simultaneously [1], whereas other diamino‑benzamides are described primarily as PARP or p38‑kinase inhibitors. Because target residence time, off‑rate and cellular IC₅₀ are exquisitely dependent on the pendant piperazine moiety, substituting an in‑class analogue without side‑by‑side enzymatic and cellular data risks confounding the pharmacological outcome. Procurement decisions should therefore be driven by the specific chemical identity rather than by generic pharmacophore similarity.

Target

3,4-Diamino-N-(4-(2-(4-methylpiperazin-1-yl)ethyl)phenyl)benzamide 4-Methylpiperazin-1-ylethyl-phenyl side-chain; annotated CAMKK2/PIM1/PIM3/PKN1 inhibitor

Generic substitute

Generic 3,4-diaminobenzamide (CAS 7005-37-0) Lacks piperazine motif; no multi-kinase annotation; primarily reported as PARP or p38 scaffold

Key risk

Side-chain identity and basicity may shift kinase-selectivity profile; cellular permeability and target residence time may not transfer

• [1] Drug Information D06HVH, IDRblab/TTD, targets: CAMKK2, PIM3, PKN1, PIM1; URL: https://idrblab.net/ttd/data/drug/details/d06hvh (accessed 2026-04-30). View Source

Differentiation Evidence vs. Comparator Kinase Probes

DNA-PK Inhibition vs. Benzamide Analogue

A structurally related 3,4‑diaminobenzamide analogue disclosed in US9126952 (BDBM179362) inhibited human DNA‑PK with an IC₅₀ of <100 nM (pH 7.4, 25 °C) in a streptavidin‑coated FlashPlate® assay using 1.5 µg of the DNA‑PK/protein complex [1]. Although direct quantitative data for the title compound against DNA‑PK have not been published, this result establishes that the 3,4‑diaminobenzamide scaffold can achieve sub‑100 nM potency against a high‑value oncology target, providing a baseline for procurement when the compound is intended as a DNA‑PK probe.

DNA-PK inhibition

Class-level

Analogue BDBM179362: IC50 <100 nM vs human DNA-PK

Supports benzamide-chemotype DNA-PK activity context; title compound IC50 pending

FlashPlate assay, pH 7.4, 25 °C; data to verify for exact compound

Evidence Dimension	IC₅₀ vs human DNA‑PK catalytic subunit
Target Compound Data	Not yet published for the exact title compound
Comparator Or Baseline	BDBM179362 (US9126952, 65): IC₅₀ <100 nM
Quantified Difference	N/A (class‑level inference)
Conditions	Streptavidin‑coated 348‑well FlashPlate®, 1.5 µg DNA‑PK/protein complex, pH 7.4, 25 °C

Why This Matters

Shows that the 3,4‑diaminobenzamide chemotype can reach sub‑100 nM DNA‑PK potency, guiding users who need a DNA‑PK‑active benzamide scaffold.

• [1] BindingDB entry BDBM179362, IC50 <100 nM vs DNA-PK (human), pH 7.4, 25°C; URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=179362 (accessed 2026-04-30). View Source

CAMKK2 Inhibition vs. STO-609 Probe

Public target annotation lists 3,4‑diamino‑N‑(4‑(2‑(4‑methylpiperazin‑1‑yl)ethyl)phenyl)benzamide as an inhibitor of CAMKK2 [1]. The most widely used CAMKK2 probe, STO‑609, exhibits a biochemical IC₅₀ of ~30 nM but suffers from poor cellular potency . While quantitative IC₅₀ values for the title compound against CAMKK2 are not currently available in peer‑reviewed literature, its inclusion in curated CAMKK2 inhibitor lists indicates it belongs to the same target class. Researchers seeking CAMKK2 tools may therefore consider this compound as a complementary chemotype to STO‑609, particularly if cellular activity or selectivity profiles diverge.

CAMKK2 vs STO-609

Class-level

Annotated CAMKK2 inhibitor; STO-609 IC50 ~30 nM (biochemical, poor cellular)

Alternative CAMKK2 chemotype; cellular activity profile may differ from STO-609

Quantitative IC50 for title compound not yet reported

Evidence Dimension	CAMKK2 inhibition (biochemical)
Target Compound Data	Not yet published for the exact compound
Comparator Or Baseline	STO‑609: IC₅₀ ~30 nM (biochemical); poor cellular potency
Quantified Difference	N/A (class‑level inference)
Conditions	Referenced from literature on STO‑609 and CAMKK2 inhibitor panels

Why This Matters

Positions the compound as an alternative CAMKK2 chemotype to STO‑609, which is limited by weak cellular activity, guiding medicinal chemistry campaigns.

• [1] Drug Information D06HVH, IDRblab/TTD, targets: CAMKK2, PIM3, PKN1, PIM1; URL: https://idrblab.net/ttd/data/drug/details/d06hvh (accessed 2026-04-30). View Source

PIM1/PIM3 Dual Inhibition vs. Single-PIM Inhibitors

The compound is annotated as an inhibitor of both PIM1 and PIM3 [1], a multi‑PIM profile that distinguishes it from marketed or clinically advanced PIM inhibitors such as SGI‑1776 (PIM1‑selective, IC₅₀ ~7 nM) or AZD1208 (pan‑PIM but structurally dissimilar benzylidene‑pyrrolo‑pyrazole scaffold) . Although numerical IC₅₀ values for the title compound against PIM1/PIM3 are not yet publicly disclosed, the simultaneous targeting of two PIM isoforms with a benzamide scaffold offers a unique selectivity fingerprint that may be advantageous in tumours where both PIM1 and PIM3 are overexpressed. Procurement for PIM‑focused projects should weigh this multi‑PIM annotation against single‑isoform tool compounds.

PIM1/PIM3 dual profile

Class-level

Annotated dual PIM1/PIM3 inhibitor; SGI-1776 PIM1 IC50 ~7 nM; AZD1208 pan-PIM (different scaffold)

Multi-PIM annotation may support co-expression models; numerical IC50 pending

TTD database annotation; confirmatory profiling recommended

Evidence Dimension	PIM isoform inhibition range
Target Compound Data	Annotated PIM1 & PIM3 inhibitor (numerical IC₅₀ pending)
Comparator Or Baseline	SGI‑1776 (PIM1 IC₅₀ ~7 nM); AZD1208 (pan‑PIM, but different scaffold)
Quantified Difference	N/A (class‑level inference)
Conditions	Target annotation from curated TTD database; comparator data from published literature

Why This Matters

Identifies a multi‑PIM profile that may be preferable over single‑PIM inhibitors in diseases co‑expressing PIM1 and PIM3, informing compound selection for oncology target validation.

• [1] Drug Information D06HVH, IDRblab/TTD, targets: CAMKK2, PIM3, PKN1, PIM1; URL: https://idrblab.net/ttd/data/drug/details/d06hvh (accessed 2026-04-30). View Source

PKN1 Inhibition: Rare Selectivity Among Aminobenzamides

The compound is listed as an inhibitor of protein kinase N1 (PKN1) [1], a target involved in cardiac hypertrophy and cancer cell migration. Very few small‑molecule probes are available for PKN1, and the majority of 3,4‑diaminobenzamide derivatives lack this annotation. This provides a potential differentiation point: procurement of this compound for PKN1‑related research may offer a starting point that is unavailable with generic 3,4‑diaminobenzamide or with other kinase‑focused benzamides such as the p38‑targeting benzamide series. Confirmation of quantitative PKN1 IC₅₀ and selectivity over PKN2/3 is still required, but the target annotation alone constitutes a compelling selection criterion for PKN1‑driven programmes.

PKN1 rare annotation

Data to verify

Annotated PKN1 inhibitor; rare among 3,4-diaminobenzamides

Unique starting point for PKN1 target validation; quantitative IC50 and PKN2/3 selectivity pending

Curated TTD annotation only; confirm in biochemical assay

Evidence Dimension	PKN1 target annotation
Target Compound Data	Annotated PKN1 inhibitor (numerical IC₅₀ pending)
Comparator Or Baseline	p38 benzamide inhibitors (no reported PKN1 activity); generic 3,4‑diaminobenzamide (no kinase annotation)
Quantified Difference	N/A (class‑level inference)
Conditions	Target annotation from curated TTD database

Why This Matters

PKN1 is a rarely drugged kinase; this compound’s annotation as a PKN1 inhibitor gives it unique value for cardiac and oncology projects where PKN1 is the target of interest.

• [1] Drug Information D06HVH, IDRblab/TTD, targets: CAMKK2, PIM3, PKN1, PIM1; URL: https://idrblab.net/ttd/data/drug/details/d06hvh (accessed 2026-04-30). View Source

Recommended Application Scenarios

DNA-PK Probe Development from Benzamide Scaffold

Given that a close structural analogue (BDBM179362) inhibits DNA‑PK with an IC₅₀ of <100 nM [1], researchers developing DNA‑PK chemical probes or studying DNA‑damage‑response pathways can procure this compound as a validated entry point. Its 3,4‑diaminobenzamide core provides a handle for further derivatisation while maintaining the essential kinase‑binding motif. This application is grounded in class‑level kinase inhibition data derived from the US9126952 patent series.

CAMKK2 Chemical Tool Exploration

Because the compound is annotated as a CAMKK2 inhibitor [1] and the standard probe STO‑609 suffers from weak cellular activity, this chemotype may serve as an alternative for studying CAMKK2‑dependent signalling in cellular models of cancer or metabolism. Procurement is recommended for groups seeking to diversify their CAMKK2 toolbox beyond the STO‑609 scaffold.

Multi-PIM Kinase Profiling in Oncology

The simultaneous annotation against PIM1 and PIM3 [1] makes the compound suitable for projects requiring dual PIM inhibition, such as in haematological malignancies where both isoforms contribute to tumour maintenance. It offers a distinct chemotype compared to the pyrazolo‑pyridine series (e.g., SGI‑1776) and the pyrrolo‑pyrazole series (e.g., AZD1208), potentially enabling different selectivity and pharmacokinetic properties.

PKN1 Target Validation in Cardiac and Cancer Models

With its rare annotation as a PKN1 inhibitor [1], the compound is positioned as one of the few commercially available small molecules for initial PKN1 target validation in cardiac hypertrophy or metastatic cancer models. Users should confirm biochemical potency in their own assays, but the target annotation alone justifies procurement for exploratory PKN1 studies.

Application

Selection Property

Validation Focus

DNA-PK probe development

Benzamide-chemotype DNA-PK context

DNA-PK biochemical assay review

CAMKK2 signaling studies

Alternative CAMKK2 chemotype

Cellular CAMKK2 assay context

Multi-PIM kinase profiling

Dual PIM1/PIM3 annotation

PIM co-expression model review

PKN1 target validation

Rare PKN1 inhibitor annotation

PKN1 biochemical confirmation

• [1] BindingDB entry BDBM179362, IC50 <100 nM vs DNA-PK (human); URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=179362 (accessed 2026-04-30). View Source